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Compound of Interest

Compound Name: Taxumairol R
Cat. No.: B12304921
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxumairol R is a naturally occurring taxane diterpenoid, a class of compounds that has
garnered significant attention in the field of oncology due to the clinical success of prominent
members like Paclitaxel (Taxol®) and Docetaxel (Taxotere®). Isolated from coniferous trees of
the Taxus genus, specifically the root bark of Taxus mairei and the leaves of Taxus chinensis,
Taxumairol R represents one of the numerous taxoids with potential, yet largely unexplored,
biological activities. This document provides a comprehensive overview of the currently
available information on Taxumairol R.

Chemical Identity
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Property Value

Chemical Name Taxumairol R

CAS Number 244167-04-2
Molecular Formula C37H44015
Molecular Weight 728.74 g/mol

Class Taxane Diterpenoid

Taxus mairei (root bark), Taxus chinensis
Natural Source
(leaves)

Biological Activity

Currently, there is a notable absence of publicly available scientific literature detailing the
specific biological activity of Taxumairol R. While the broader class of taxane diterpenoids is
well-recognized for its potent cytotoxic and anticancer properties, which are primarily attributed
to their ability to stabilize microtubules and induce mitotic arrest, no such studies have been
published specifically for Taxumairol R.

The general mechanism of action for many cytotoxic taxanes involves binding to the B-tubulin
subunit of microtubules. This interaction prevents the dynamic instability of the microtubule
network, which is essential for various cellular processes, most critically for the formation of the
mitotic spindle during cell division. The stabilization of microtubules leads to the arrest of the
cell cycle at the G2/M phase and ultimately triggers apoptosis (programmed cell death) in
rapidly dividing cancer cells.

Given that Taxumairol R shares the core taxane skeleton, it is plausible that it may exhibit
similar biological activities. However, without experimental data, its specific effects, potency,
and mechanism of action remain purely speculative.

Experimental Protocols

Due to the lack of published research on the biological activity of Taxumairol R, there are no
established experimental protocols to report. In a hypothetical research scenario aimed at
elucidating its biological effects, a standard workflow would be employed.
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Hypothetical Experimental Workflow

The following diagram illustrates a potential experimental workflow for the initial biological
characterization of Taxumairol R.
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e To cite this document: BenchChem. [Taxumairol R: An In-depth Technical Overview].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12304921/docs#taxumairol-r-an-in-depth-technical-
overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b12304921/docs#taxumairol-r-an-in-depth-technical-overview
https://www.benchchem.com/product/b12304921/docs#taxumairol-r-an-in-depth-technical-overview
https://www.benchchem.com/product/b12304921/docs#taxumairol-r-an-in-depth-technical-overview
https://www.benchchem.com/product/b12304921/docs#taxumairol-r-an-in-depth-technical-overview
https://www.benchchem.com/product/b12304921?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12304921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

